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Compound of Interest

Compound Name: copper(II) sulfate hexahydrate

Cat. No.: B1260771 Get Quote

An in-depth guide to understanding the molecular weight of copper(II) sulfate hexahydrate,

complete with computational details and experimental verification protocols. This document is

intended for researchers, scientists, and professionals in the field of drug development who

require precise chemical characterization.

Theoretical Molecular Weight Calculation
The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. The chemical formula for copper(II) sulfate hexahydrate is CuSO₄·6H₂O.

[1][2] This indicates that each formula unit consists of one copper atom, one sulfur atom, ten

oxygen atoms (four in the sulfate group and six in the water molecules), and twelve hydrogen

atoms.

The calculation is based on the standard atomic weights of the constituent elements:

Copper (Cu): 63.546 amu[3][4]

Sulfur (S): 32.065 amu[5][6]

Oxygen (O): 15.999 amu[7][8]

Hydrogen (H): 1.008 amu[9][10]

The molecular weight is calculated as follows:
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MW of CuSO₄: (1 × 63.546) + (1 × 32.065) + (4 × 15.999) = 159.607 amu

MW of 6H₂O: 6 × [(2 × 1.008) + (1 × 15.999)] = 6 × 18.015 = 108.090 amu

Total Molecular Weight of CuSO₄·6H₂O: 159.607 + 108.090 = 267.697 amu

PubChem lists the molecular weight of copper(II) sulfate hexahydrate (CuH₁₂O₁₀S) as 267.70

g/mol .[11]

Data Presentation: Atomic and Molecular Weights
For clarity, the quantitative data used in the calculation are summarized in the table below.

Element/Comp
ound

Symbol/Formu
la

Quantity
Atomic Weight
(amu)

Subtotal (amu)

Copper Cu 1 63.546 63.546

Sulfur S 1 32.065 32.065

Oxygen O 10 15.999 159.990

Hydrogen H 12 1.008 12.096

Copper(II)

Sulfate

Hexahydrate

CuSO₄·6H₂O 1 267.697

Experimental Determination of Molecular Weight
The molecular weight of a hydrated salt can be determined experimentally through gravimetric

analysis. This protocol details the procedure for finding the number of water molecules in a

hydrate, which allows for the experimental calculation of its molecular weight.

Protocol: Gravimetric Determination of Water of
Hydration
Objective: To experimentally determine the molar mass of a hydrated copper(II) sulfate sample

by quantifying its water content.
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Materials:

Copper(II) sulfate hydrate (unknown hydration)

Porcelain crucible and lid

Analytical balance (±0.0001 g)

Bunsen burner

Tripod stand

Clay triangle

Desiccator

Spatula

Tongs

Procedure:

Crucible Preparation: Clean and dry a porcelain crucible and its lid. Heat them strongly using

a Bunsen burner for 5 minutes to remove any volatile impurities. Allow them to cool to room

temperature in a desiccator.

Initial Weighing: Once cooled, accurately weigh the empty crucible and lid on an analytical

balance. Record this mass.

Sample Addition: Add approximately 2-3 grams of the copper(II) sulfate hydrate crystals to

the crucible. Record the precise mass of the crucible, lid, and hydrated salt.

Heating Process: Place the crucible with the sample on a clay triangle supported by a tripod.

Heat the crucible gently at first to avoid spattering, then increase the heat to drive off the

water of hydration. The blue crystals should turn into a pale green or grey-white powder,

which is the anhydrous form.[12]
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Cooling: After heating for 15-20 minutes, turn off the Bunsen burner. Using tongs, carefully

transfer the hot crucible and lid to a desiccator to cool to room temperature without

reabsorbing atmospheric moisture.

Weighing the Anhydrous Salt: Once completely cooled, weigh the crucible, lid, and the

anhydrous copper(II) sulfate. Record this mass.

Heating to Constant Mass: To ensure all water has been removed, repeat the heating,

cooling, and weighing cycle (steps 4-6) until two consecutive mass readings agree within

±0.002 g. This is known as heating to a constant mass.

Calculations:

Calculate the initial mass of the hydrated salt.

Calculate the final mass of the anhydrous salt.

Determine the mass of water lost by subtraction.

Convert the mass of the anhydrous salt (CuSO₄) and the mass of water (H₂O) to moles

using their respective molar masses (CuSO₄ ≈ 159.61 g/mol ; H₂O ≈ 18.015 g/mol ).

Determine the smallest whole-number ratio of moles of water to moles of anhydrous

copper(II) sulfate. This ratio gives the value of 'n' in the formula CuSO₄·nH₂O.

Calculate the experimental molecular weight of the hydrated salt using the determined

formula.

Visualization of Experimental Workflow
The logical flow of the gravimetric analysis protocol can be visualized to enhance

understanding of the sequence of operations and decision points.
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Caption: Workflow for Gravimetric Determination of Molecular Weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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